![molecular formula C25H23BrN2O2 B2877017 7-bromo-5-phenyl-4-(2-phenylbutanoyl)-3,5-dihydro-1H-1,4-benzodiazepin-2-one CAS No. 533875-26-2](/img/structure/B2877017.png)
7-bromo-5-phenyl-4-(2-phenylbutanoyl)-3,5-dihydro-1H-1,4-benzodiazepin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-bromo-5-phenyl-4-(2-phenylbutanoyl)-3,5-dihydro-1H-1,4-benzodiazepin-2-one is a chemical compound that belongs to the class of benzodiazepines. It has gained significant attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Synthetic Approaches and Chemical Properties
Benzodiazepines, including derivatives similar to the specified compound, are significant in the pharmaceutical industry due to their diverse biological activities such as anticonvulsant, anxiolytic, sedative, and hypnotic properties. Research efforts have been dedicated to developing efficient synthetic strategies for these compounds, highlighting their importance in drug design and synthesis. The review by Teli et al. (2023) emphasizes systematic synthetic strategies for 1,4- and 1,5-benzodiazepines using o-phenylenediamine as a precursor, which could be relevant for synthesizing the specified compound, given its structural similarity to these classes (Teli et al., 2023).
Biological Activities and Pharmacological Applications
The pharmacological profile of benzothiazepine derivatives, closely related to benzodiazepines, exhibits a wide range of biological activities, including tranquilizing, antidepressant, and antihypertensive effects. Although not directly mentioning the specified compound, this insight into benzothiazepines by Dighe et al. (2015) provides a foundation for understanding the potential therapeutic applications of structurally related benzodiazepines, suggesting that further research into specific derivatives could unveil new pharmacological applications (Dighe et al., 2015).
Environmental Impact and Fate
The environmental occurrence, fate, and transformation of benzodiazepines have been studied to assess their persistence and behavior in aquatic environments. Kosjek et al. (2012) explore the occurrence and removal efficiencies of benzodiazepines in water treatment processes, indicating the challenges associated with mitigating their environmental impact. This research is crucial for understanding how derivatives of benzodiazepines, including the specified compound, might behave in natural and engineered ecosystems (Kosjek et al., 2012).
Properties
IUPAC Name |
7-bromo-5-phenyl-4-(2-phenylbutanoyl)-3,5-dihydro-1H-1,4-benzodiazepin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23BrN2O2/c1-2-20(17-9-5-3-6-10-17)25(30)28-16-23(29)27-22-14-13-19(26)15-21(22)24(28)18-11-7-4-8-12-18/h3-15,20,24H,2,16H2,1H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPGHPAXVARBOOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)C(=O)N2CC(=O)NC3=C(C2C4=CC=CC=C4)C=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.